Cas no 58434-77-8 (1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI))

• Product Name: 1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)
• CAS No: 58434-77-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 379748
• PubChem ID: 5463334
• Update Time: 2025-04-19

1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)
• 1,3,5-Heptatriene, 5-methyl-, (E,E)-
• (3E,5E)-5-methylhepta-1,3,5-triene
• (E),(E)-CH3CH=C(CH3)CH=CHCH=CH2
• 58434-77-8
• (E,E)-1,3,5-Heptatriene, 5-methyl-
• 3-methyl-2,4,6-heptatriene

• Inchi： 1S/C8H12/c1-4-6-7-8(3)5-2/h4-7H,1H2,2-3H3/b7-6+,8-5+
• InChI Key： HBOBXPNYRYGOCI-ZCOYIIAOSA-N
• SMILES： C(/C=C/C=C)(\C)=C\C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 0.758
• Boiling Point: 136.3°C at 760 mmHg
• Flash Point: 20.3°C
• Refractive Index: 1.456
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons